Cas no 1804055-92-2 (Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate)

• Product Name: Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate
• CAS No: 1804055-92-2
• MF: C₁₃H₁₃BrO₄
• MW: 313.143923521042
• CID: 4956001
• Update Time: 2025-06-15

Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate

• Inchi： 1S/C13H13BrO4/c1-2-18-13(17)11-5-3-4-9(12(11)8-15)6-10(16)7-14/h3-5,8H,2,6-7H2,1H3
• InChI Key： IGJKUQVRPLONKA-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C(=O)OCC)C=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 316
• XLogP3: 2
• Topological Polar Surface Area: 60.4

Additional information on Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate

Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate (CAS No. 1804055-92-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(3-bromo-2-oxopropyl-2-formylbenzoate) (CAS No. 1804055-92-2) is a highly valuable pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its intricate structure, serves as a crucial building block in the synthesis of various therapeutic agents. Its unique chemical properties make it particularly useful in the development of bioactive molecules targeting a wide range of diseases.

The molecular structure of Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate consists of a benzoate core substituted with a formyl group at the 2-position and an ethyl ester at the 3-position. The presence of a bromo-substituted propyl chain further enhances its reactivity, making it an excellent candidate for further functionalization. This structural versatility allows chemists to explore diverse synthetic pathways, enabling the creation of novel compounds with tailored pharmacological properties.

In recent years, Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate has been extensively studied for its potential applications in drug discovery. One of the most compelling aspects of this compound is its ability to serve as a precursor for the synthesis of heterocyclic compounds. Heterocycles are known for their broad spectrum of biological activities and are frequently incorporated into drug molecules due to their stability and efficacy. The formyl group in Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate can be readily converted into other functional groups, such as alcohols or amines, through various chemical reactions.

Recent advancements in synthetic methodologies have highlighted the utility of Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate in the construction of complex molecular architectures. For instance, researchers have utilized this intermediate to develop novel inhibitors targeting enzymes involved in cancer metabolism. The bromo-substituted propyl chain provides a handle for selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for introducing aryl or amino groups into the molecule. These modifications can significantly alter the pharmacokinetic and pharmacodynamic profiles of the resulting drug candidates.

The pharmaceutical industry has also explored the use of Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate in the development of antimicrobial agents. The formyl group can be oxidized to an aldehyde or reduced to an alcohol, which can then be further functionalized to produce compounds with potent antibacterial and antifungal properties. Additionally, the benzoate moiety has been shown to enhance drug solubility and bioavailability, making it an attractive scaffold for oral administration.

In addition to its role in small-molecule drug discovery, Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate has found applications in the synthesis of peptide mimetics. Peptide-based therapeutics have gained significant traction due to their high specificity and efficacy. However, their susceptibility to enzymatic degradation limits their clinical use. By incorporating derivatives of Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate into peptide mimetics, researchers can improve their stability and bioavailability. The formyl group can be used to introduce additional functional handles that allow for site-specific modifications, enhancing the overall design and functionality of these peptide analogs.

The growing interest in targeted therapy has further driven the demand for versatile intermediates like Ethyl 3-(3-bromo-2-oxopropyl)-2-formylbenzoate. Targeted therapies aim to selectively inhibit specific biological pathways involved in disease progression while minimizing side effects. The ability to modify various parts of this compound's structure allows chemists to fine-tune its interactions with biological targets. For example, by introducing specific substituents at the bromo-substituted propyl chain, researchers can enhance binding affinity and selectivity towards particular enzymes or receptors.

The synthesis of Ethyl 3-(3-bromo-2-oxopropyl)-2-formyibenzoate itself is a testament to modern synthetic chemistry capabilities. The process typically involves multiple steps, including bromination, esterification, and formylation reactions. Each step must be carefully optimized to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and environmentally friendly synthetic routes, reducing waste and energy consumption without compromising on product quality.

The future prospects for Ethyl 3-(3-bromo-2-oxopropyle)-formyibenzoate are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, so does our need for innovative molecular tools to address these challenges. This compound remains at the forefront of pharmaceutical innovation, providing chemists with a powerful platform for developing next-generation therapeutics.